Cas no 4850-49-1 (1,3-Propanediol,1-phenyl-)
1,3-Propanediol, 1-phenyl- is a phenyl-substituted diol compound with the molecular formula C9H12O2. It features a hydroxyl group at both the 1 and 3 positions of a propane backbone, with a phenyl group attached to the first carbon. This structure imparts unique solubility and reactivity properties, making it useful as an intermediate in organic synthesis, particularly in the production of specialty polymers, resins, and fine chemicals. Its dual hydroxyl functionality allows for versatile derivatization, while the aromatic phenyl group enhances stability and influences polarity. The compound is typically employed in controlled reactions where precise functional group manipulation is required.
1,3-Propanediol,1-phenyl- structure
Product Name:1,3-Propanediol,1-phenyl-
CAS No:4850-49-1
MF:C9H12O2
MW:152.190382957458
MDL:MFCD00033357
CID:326094
PubChem ID:572059
Update Time:2025-06-09
1,3-Propanediol,1-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanediol,1-phenyl-
- 1,3-Propanediol,1-phenyl
- 1-Phenyl-1,3-propanediol
- 1-phenyl-propane-1,3-diol
- 3-hydroxy-1-phenyl-1-propanol
- 3-hydroxy-3-phenylpropanol
- 3-phenylpropane-1,3-diol
- dl-1-phenyl-1-pentyl alcohol
- SB46162
- EN300-5261329
- SY271569
- SY348533
- 1-Phenylpropane-1,3-diol
- FT-0698466
- MFCD00033357
- D80419
- 4850-49-1
- MFCD00221510
- FT-0690227
- NS00015737
- 3-phenyl-1,3-dihydroxypropane
- SCHEMBL74830
- DTXSID20341285
- 1-Phenyl-1,3-propanediol #
- BS-44427
- AKOS004905720
- CS-0156510
- A899715
- DB-059021
- DB-201903
-
- MDL： MFCD00033357
- Inchi： 1S/C9H12O2/c10-7-6-9(11)8-4-2-1-3-5-8/h1-5,9-11H,6-7H2
- InChI Key： RRVFYOSEKOTFOG-UHFFFAOYSA-N
- SMILES： OC(C1C=CC=CC=1)CCO
Computed Properties
- Exact Mass: 152.08400
- Monoisotopic Mass: 152.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 97.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46000
- LogP: 1.10240
1,3-Propanediol,1-phenyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UN844-50mg |
1,3-Propanediol,1-phenyl- |
4850-49-1 | 97% | 50mg |
78.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UN844-200mg |
1,3-Propanediol,1-phenyl- |
4850-49-1 | 97% | 200mg |
168.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UN844-5g |
1,3-Propanediol,1-phenyl- |
4850-49-1 | 97% | 5g |
1946.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UN844-1g |
1,3-Propanediol,1-phenyl- |
4850-49-1 | 97% | 1g |
565.0CNY | 2021-07-17 | |
| eNovation Chemicals LLC | Y1187505-5g |
1-Phenyl-1,3-propanediol |
4850-49-1 | 95% | 5g |
$760 | 2024-07-19 | |
| eNovation Chemicals LLC | D630898-1g |
1-phenylpropane-1,3-diol |
4850-49-1 | 95% | 1g |
$325 | 2024-08-03 | |
| eNovation Chemicals LLC | D630898-5g |
1-phenylpropane-1,3-diol |
4850-49-1 | 95% | 5g |
$675 | 2024-08-03 | |
| Enamine | EN300-5261329-0.05g |
1-phenylpropane-1,3-diol |
4850-49-1 | 95% | 0.05g |
$19.0 | 2023-05-25 | |
| Enamine | EN300-5261329-0.1g |
1-phenylpropane-1,3-diol |
4850-49-1 | 95% | 0.1g |
$24.0 | 2023-05-25 | |
| Enamine | EN300-5261329-0.25g |
1-phenylpropane-1,3-diol |
4850-49-1 | 95% | 0.25g |
$35.0 | 2023-05-25 |
1,3-Propanediol,1-phenyl- Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:4850-49-1)1,3-Propanediol,1-phenyl-
Order Number:A899715
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:04
Price ($):489.0
Email:sales@amadischem.com
1,3-Propanediol,1-phenyl- Related Literature
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1. Stereospecific conversion of (1R*,3S*)- and (1R*,3R*)-3-cyclohexyl-1-phenylpropane-1,3-diol into the corresponding 2,4-disubstituted oxetanesTajassus Aftab,Christabel Carter,Martin Christlieb,Jennifer Hart,Adam Nelson J. Chem. Soc. Perkin Trans. 1 2000 711
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Tae Woo Lee,Jung Woon Yang Green Chem. 2018 20 3761
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3. Equilibria of aminoethanols with protons and metal(II) ions. Part 3. L-(+)-threo-2-Amino-1-phenylpropane-1,3-diol with protons and copper-(II) in aqueous solutionAntonio Braibanti,Giovanni Mori,Francesco Dallavalle J. Chem. Soc. Dalton Trans. 1979 1050
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4. Equilibria of aminoethanols with protons and metal(II) ions. Part 3. L-(+)-threo-2-Amino-1-phenylpropane-1,3-diol with protons and copper-(II) in aqueous solutionAntonio Braibanti,Giovanni Mori,Francesco Dallavalle J. Chem. Soc. Dalton Trans. 1979 1050
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Rafael Mafra P. Dias,Gabriela P. de Oliveira,Antonio C. B. Burtoloso Org. Biomol. Chem. 2020 18 4815
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:4850-49-1)1,3-Propanediol,1-phenyl-
Purity:99%
Quantity:5g
Price ($):489.0